Cas no 1213087-13-8 ((1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE)

• Product Name: (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE
• CAS No: 1213087-13-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD08438951
• CID: 4563205
• Update Time: 2025-11-02

(1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE
• (R)-1-(3,5-Dimethoxyphenyl)propan-1-amine
• Benzenemethanamine, α-ethyl-3,5-dimethoxy-, (αR)-

• MDL： MFCD08438951
• Inchi： 1S/C11H17NO2/c1-4-11(12)8-5-9(13-2)7-10(6-8)14-3/h5-7,11H,4,12H2,1-3H3/t11-/m1/s1
• InChI Key： YWGGHZCOYWJAAO-LLVKDONJSA-N
• SMILES： [C@@H](C1=CC(OC)=CC(OC)=C1)(N)CC

Additional information on (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE

Comprehensive Guide to (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE (CAS No. 1213087-13-8): Properties, Applications, and Market Insights

(1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE (CAS No. 1213087-13-8) is a chiral amine compound with significant potential in pharmaceutical and chemical research. This optically active amine features a 3,5-dimethoxyphenyl group attached to a propylamine backbone, making it a valuable intermediate for drug discovery and asymmetric synthesis. The compound's unique stereochemical properties have attracted attention from researchers working on CNS-active compounds and serotonin receptor modulators, particularly in the development of novel antidepressants and neuroprotective agents.

The growing interest in chiral building blocks like (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE reflects broader trends in pharmaceutical chemistry, where enantioselective synthesis has become crucial for developing safer and more effective medications. Recent studies suggest potential applications in neurodegenerative disease research, with particular relevance to Alzheimer's disease and Parkinson's disease drug development. The compound's methoxy groups contribute to its lipophilicity and blood-brain barrier permeability, key factors in CNS drug design.

From a synthetic chemistry perspective, 1213087-13-8 serves as an important intermediate for constructing more complex pharmaceutical scaffolds. Its stereocenter at the α-position to the amine group makes it particularly valuable for creating chiral drugs with reduced side effects. The compound's stability under various conditions and compatibility with multiple protection-deprotection strategies enhance its utility in multi-step synthetic routes. Researchers frequently search for information about its synthetic protocols, purification methods, and derivatization possibilities.

The market for specialized chiral amines like (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE has expanded significantly in recent years, driven by increasing demand for enantiomerically pure pharmaceuticals. Current market analysis indicates growing applications in preclinical research and medicinal chemistry programs. The compound's relevance to neurological disorder research aligns with global health priorities, as neurodegenerative conditions represent a major unmet medical need worldwide.

Quality control aspects of CAS 1213087-13-8 are critical for research applications. Analytical methods typically include HPLC chiral separation, mass spectrometry, and NMR spectroscopy to verify enantiomeric purity and chemical identity. Storage recommendations generally suggest keeping the compound in a cool, dry environment under inert atmosphere to maintain stability. Researchers often inquire about proper handling procedures and solubility characteristics for experimental planning.

Recent advances in asymmetric synthesis methodologies have improved access to enantiomerically pure (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE, reducing production costs and increasing availability for research purposes. The development of more efficient catalytic systems and green chemistry approaches has been particularly impactful. These innovations address common search queries about cost-effective synthesis and sustainable production of chiral amine compounds.

The pharmacological potential of 1213087-13-8 continues to be explored through structure-activity relationship (SAR) studies. Its structural features make it a promising lead for developing selective receptor ligands, particularly in neurological and psychiatric applications. The dimethoxy substitution pattern is known to influence receptor binding affinity and metabolic stability, key considerations in drug design. These aspects generate frequent searches about its biological activity profile and potential therapeutic applications.

In the broader context of drug discovery trends, (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE represents an important example of how chiral small molecules contribute to modern medicinal chemistry. Its applications extend beyond pharmaceuticals to areas like agrochemical research and material science, where chiral amines play crucial roles. The compound's versatility makes it a frequent subject of patent literature and academic publications, reflecting its ongoing importance in chemical research.

Future research directions for CAS 1213087-13-8 may include exploration of its metabolic pathways and toxicological profile, as well as development of novel derivative compounds with enhanced properties. The growing emphasis on personalized medicine and targeted therapies suggests increasing demand for specialized chiral building blocks like this amine. These developments align with frequent search trends regarding next-generation pharmaceuticals and innovative drug design approaches.

For researchers working with (1R)-1-(3,5-DIMETHOXYPHENYL)PROPAN-1-AMINE, understanding its physicochemical properties and reactivity patterns is essential for successful application. The compound's melting point, optical rotation, and stability data are frequently requested parameters. Proper characterization using techniques like X-ray crystallography and vibrational spectroscopy can provide valuable insights for specific research applications.